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Compound of Interest

Compound Name: 4-Bromo-2-fluoroanisole

Cat. No.: B1265810 Get Quote

An In-depth Technical Guide on the Physical Properties of 4-Bromo-2-fluoroanisole

This technical guide provides a comprehensive overview of the core physical properties of 4-
Bromo-2-fluoroanisole (CAS No. 2357-52-0), a key intermediate in the synthesis of

pharmaceuticals and agrochemicals.[1] The information presented is intended for researchers,

scientists, and professionals in the field of drug development and organic synthesis.

Chemical Identity and Structure
4-Bromo-2-fluoroanisole, also known as 4-bromo-2-fluoro-1-methoxybenzene, is an aromatic

compound.[1] Its structure consists of a benzene ring substituted with a bromine atom, a

fluorine atom, and a methoxy group.

Molecular Formula: C₇H₆BrFO[1][2][3]

Molecular Weight: 205.03 g/mol [4][5]

Canonical SMILES: COC1=C(C=C(C=C1)Br)F[1]

InChI Key: DWNXGZBXFDNKOR-UHFFFAOYSA-N[1]

Quantitative Physical Properties
The physical characteristics of 4-Bromo-2-fluoroanisole are summarized in the table below.

These properties are crucial for its handling, storage, and application in chemical reactions.
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Property Value Conditions

Appearance
Colorless to pale yellow liquid.

[1][6]
Ambient Temperature

Melting Point 16 °C[2][7][8]

Boiling Point 84 °C[2] at 7 mmHg

208 - 215.1 °C[4][6][7][8] at 760 mmHg

Density 1.59 g/mL[2][4] at 25 °C

Refractive Index 1.545[7] at 20 °C

Flash Point 98 °C[2][6] Closed Cup

Solubility
Sparingly soluble to insoluble

in water.[1][8]

Vapor Pressure 0.2 ± 0.4 mmHg[2][8] at 25 °C (Predicted)

LogP 2.6 - 3.16[2][7][8]

Spectroscopic Data
Spectroscopic data is essential for the structural confirmation and purity assessment of 4-
Bromo-2-fluoroanisole. The following spectral information is available in various databases:

¹H NMR (Proton Nuclear Magnetic Resonance)[1][2]

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance)[1][2]

IR (Infrared Spectroscopy)[1][2]

Mass Spectrometry (Electron Ionization)[1][2][3][9]

Experimental Protocols
The determination of the physical properties listed above follows standardized laboratory

procedures.
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Melting Point Determination
The melting point is determined using a melting point apparatus.[10]

A small, dry sample of the compound is packed into a capillary tube.

The capillary tube is placed in the heating block of the apparatus.

The sample is heated at a controlled rate.

The temperature range is recorded from the point at which the first drop of liquid appears to

the temperature at which the entire sample becomes a clear liquid.[10][11]

Boiling Point Determination
The boiling point is determined via simple distillation.[10]

The liquid is placed in a round-bottom flask.

A distillation apparatus is assembled with a condenser and a thermometer. The thermometer

bulb is positioned at the level of the side arm leading to the condenser to accurately measure

the temperature of the vapor.[10]

The flask is heated to bring the liquid to a boil.

The temperature is recorded when it stabilizes as the vapor continuously bathes the

thermometer bulb, and the condensate is collected.[10] It is crucial to note the atmospheric

pressure at which the measurement is taken, as boiling point is pressure-dependent.

Solubility Determination
A qualitative assessment of solubility is typically performed.[12]

A small, measured amount of 4-Bromo-2-fluoroanisole (solute) is added to a test tube

containing a specific volume of a solvent (e.g., water).

The mixture is agitated or stirred to facilitate dissolution.
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Observations are made to determine if the solute dissolves completely, partially (sparingly

soluble), or not at all (insoluble).[1][8] For sparingly soluble substances, it will be noted that

only a small amount of the compound dissolves.[1]

Visualization of Key Properties
The following diagram illustrates the relationship between the core physical properties of 4-
Bromo-2-fluoroanisole and their significance in a research and development context.

Key Physical Properties of 4-Bromo-2-fluoroanisole

4-Bromo-2-fluoroanisole

Boiling Point Melting Point Density Solubility Spectroscopic Data

Purity & Distillation

Defines purification by distillation.

Physical State (Solid/Liquid)

Determines if solid or liquid at room temp.

Handling & Mass Calculations

Needed for mass-volume conversions.

Reaction & Purification Conditions

Dictates solvent choice for reactions.

Structure ID & Purity

Confirms chemical structure.

Click to download full resolution via product page

Caption: Logical relationships of 4-Bromo-2-fluoroanisole's physical properties.

Safety and Handling
4-Bromo-2-fluoroanisole is classified as an irritant. It is known to cause skin irritation (H315),

serious eye irritation (H319), and may cause respiratory irritation (H335).[1] Appropriate
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personal protective equipment (PPE), including eye shields and gloves, should be used when

handling this chemical. It is a combustible liquid and should be stored in a cool, dark place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1265810?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/4-bromo-2-fluoroanisole-dic10273.html
https://www.guidechem.com/dictionary/en/2357-52-0.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=2357-52-0&Units=SI
https://www.matrixscientific.com/product/buy-4-bromo-2-fluoroanisole-1688
https://chemicalpoint.eu/product/4-bromo-2-fluoroanisole/
https://www.tcichemicals.com/OP/en/p/B1855
https://www.tcichemicals.com/OP/en/p/B1855
https://www.aablocks.com/prod/2357-52-0
https://www.chemsrc.com/en/cas/2357-52-0_952221.html
https://m.chemicalbook.com/SpectrumEN_2357-52-0_MS.htm
https://chem.libretexts.org/Courses/Triton_College/Elementary_Organic_Chemistry_(Lab_Manual)/01%3A_Lab_1-_Assessment_of_Physical_Properties_of_Organic_Compounds
https://www.scribd.com/document/350681919/Lab-Report-1-Physical-properties-of-organic-molecules-docx
https://www.amherst.edu/system/files/media/0931/Exp1.pdf
https://www.benchchem.com/product/b1265810#physical-properties-of-4-bromo-2-fluoroanisole
https://www.benchchem.com/product/b1265810#physical-properties-of-4-bromo-2-fluoroanisole
https://www.benchchem.com/product/b1265810#physical-properties-of-4-bromo-2-fluoroanisole
https://www.benchchem.com/product/b1265810#physical-properties-of-4-bromo-2-fluoroanisole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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